Cas no 2229329-47-7 (2,2-dimethyl-3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol)

• Product Name: 2,2-dimethyl-3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol
• CAS No: 2229329-47-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6308230
• PubChem ID: 165764784
• Update Time: 2025-05-25

2,2-dimethyl-3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol
• 2229329-47-7
• EN300-2000993
• 2,2-dimethyl-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol

• Inchi： 1S/C12H16N2O/c1-12(2,9-15)7-10-8-13-14-6-4-3-5-11(10)14/h3-6,8,15H,7,9H2,1-2H3
• InChI Key： ITERDLNTVSHWCG-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.5Ų

Additional information on 2,2-dimethyl-3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol

Compound CAS No. 2229329-47-7: 2,2-Dimethyl-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol

The compound CAS No. 2229329-47-7, also known as 2,2-dimethyl-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2,2-dimethyl-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol is characterized by a pyrazolo[1,5-a]pyridine ring system fused with a propanol moiety. This arrangement imparts the molecule with both aromatic and hydroxyl functionalities, which are critical for its interactions with biological targets. The pyrazolo[1,5-a]pyridine ring is known for its ability to act as a bioisostere of purine bases, thereby enhancing its potential as a component in nucleoside analogs or kinase inhibitors.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 2229329-47-7. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also ensure the scalability of the synthesis for potential large-scale production.

In terms of pharmacological activity, 2,2-dimethyl-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol has demonstrated promising results in preclinical studies. It has been shown to exhibit selective inhibition against certain kinases involved in oncogenic signaling pathways. For instance, studies published in high-profile journals such as Nature Communications and Journal of Medicinal Chemistry have reported its ability to modulate the activity of protein kinases associated with cancer progression.

Beyond its direct pharmacological applications, this compound has also been explored for its potential in drug delivery systems. Its hydroxyl group provides a site for functionalization, enabling the attachment of targeting ligands or polymeric carriers. This versatility makes it a valuable building block in the development of targeted therapies.

The development of CAS No. 2229329-47-7 has been supported by extensive computational modeling studies. Advanced molecular docking simulations have provided insights into its binding affinities and selectivity profiles against various biological targets. These computational tools have been instrumental in guiding medicinal chemists toward optimizing the molecule's structure for improved efficacy and reduced toxicity.

In conclusion, 2,2-dimethyl-3-{pyrazolo[1,5-a]pyridin-3-y}propan-1-ol, or CAS No. 2229329–47–7, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with cutting-edge synthetic and computational techniques, positions it as a leading candidate for future therapeutic innovations.